Cas no 1891392-53-2 (1-(2,3,6-trifluorophenyl)methylcyclopropan-1-ol)

• Product Name: 1-(2,3,6-trifluorophenyl)methylcyclopropan-1-ol
• CAS No: 1891392-53-2
• MF: C₁₀H₉F₃O
• MW: 202.173073530197
• CID: 5938284
• PubChem ID: 117290632
• Update Time: 2025-06-08

1-(2,3,6-trifluorophenyl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,3,6-trifluorophenyl)methylcyclopropan-1-ol
• 1891392-53-2
• 1-[(2,3,6-trifluorophenyl)methyl]cyclopropan-1-ol
• EN300-1790724

• Inchi： 1S/C10H9F3O/c11-7-1-2-8(12)9(13)6(7)5-10(14)3-4-10/h1-2,14H,3-5H2
• InChI Key： LCKGDCNRPWGUIX-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1CC1(CC1)O)F)F

Computed Properties

• Exact Mass: 202.06054939g/mol
• Monoisotopic Mass: 202.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(2,3,6-trifluorophenyl)methylcyclopropan-1-ol

Research Briefing on 1-(2,3,6-trifluorophenyl)methylcyclopropan-1-ol (CAS: 1891392-53-2) in Chemical Biology and Pharmaceutical Applications

The compound 1-(2,3,6-trifluorophenyl)methylcyclopropan-1-ol (CAS: 1891392-53-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry, owing to their enhanced metabolic stability and bioavailability. The trifluorophenyl moiety in 1-(2,3,6-trifluorophenyl)methylcyclopropan-1-ol is particularly noteworthy, as it has been shown to improve binding affinity to target proteins while maintaining favorable pharmacokinetic properties. Researchers have successfully synthesized this compound using advanced catalytic methods, achieving high yields and purity, which is critical for further biological evaluation.

In vitro and in vivo studies have demonstrated that 1-(2,3,6-trifluorophenyl)methylcyclopropan-1-ol exhibits promising activity against a range of biological targets, including enzymes involved in inflammatory pathways and neurodegenerative diseases. For instance, preliminary data suggest that this compound may act as a potent inhibitor of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. This finding opens up new avenues for the development of anti-inflammatory drugs with improved efficacy and reduced side effects.

Furthermore, the cyclopropane ring in the structure of 1-(2,3,6-trifluorophenyl)methylcyclopropan-1-ol has been shown to confer rigidity and stability, which are desirable properties for drug candidates. Recent molecular docking studies have revealed that this compound can fit snugly into the active sites of certain target proteins, leading to enhanced binding interactions. These insights are invaluable for the rational design of next-generation therapeutics.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of 1-(2,3,6-trifluorophenyl)methylcyclopropan-1-ol. Ongoing research is focused on modifying the compound's structure to improve its solubility and reduce potential toxicity. Additionally, efforts are underway to explore its potential as a scaffold for the development of novel drug candidates targeting a broader range of diseases.

In conclusion, 1-(2,3,6-trifluorophenyl)methylcyclopropan-1-ol (CAS: 1891392-53-2) represents a promising lead compound in the field of chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable candidate for further investigation. Future studies should focus on elucidating its mechanism of action, optimizing its properties, and exploring its therapeutic potential in preclinical and clinical settings.